[2-(Prop-2-en-1-yl)cyclopropyl]benzene

• Molecular Formula: C12H14
• Molecular Weight: 158.24 g/mol
• IUPAC Name: (2-prop-2-enylcyclopropyl)benzene
• InChI: InChI=1S/C12H14/c1-2-6-11-9-12(11)10-7-4-3-5-8-10/h2-5,7-8,11-12H,1,6,9H2
• InChI Key: VZORDBUUQFXRHS-UHFFFAOYSA-N
• Canonical SMILES: C=CCC1CC1C2=CC=CC=C2

Description

[2-(Prop-2-en-1-yl)cyclopropyl]benzene is a bicyclic aromatic compound featuring a benzene ring fused to a cyclopropane moiety substituted with an allyl (propenyl) group. The cyclopropane ring introduces significant steric strain, which influences the compound’s reactivity and stability. This structure is of interest in organic synthesis due to the unique electronic and spatial properties imparted by the cyclopropane ring and the conjugated allyl group.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of [2-(Prop-2-en-1-yl)cyclopropyl]benzene typically involves the cyclopropanation of an appropriate alkene precursor. One common method is the reaction of allylbenzene with a cyclopropanating agent such as diazomethane or a Simmons-Smith reagent (iodomethylzinc iodide). The reaction conditions often require a solvent like diethyl ether or dichloromethane and are carried out at low temperatures to control the reaction rate and yield.

Industrial Production Methods: Industrial production of [2-(Prop-2-en-1-yl)cyclopropyl]benzene may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the compound. Catalysts and advanced purification techniques are employed to ensure the high purity of the final product.

Chemical Reactions Analysis

Types of Reactions:

Oxidation: [2-(Prop-2-en-1-yl)cyclopropyl]benzene can undergo oxidation reactions, typically using reagents like potassium permanganate or chromium trioxide. These reactions can lead to the formation of carboxylic acids or ketones, depending on the reaction conditions.

Reduction: Reduction reactions can be performed using hydrogen gas in the presence of a palladium catalyst, leading to the hydrogenation of the double bond in the prop-2-en-1-yl group.

Substitution: Electrophilic aromatic substitution reactions can occur on the benzene ring, allowing for the introduction of various functional groups. Common reagents include halogens (e.g., bromine) and nitrating agents (e.g., nitric acid).

Common Reagents and Conditions:

Oxidation: Potassium permanganate, chromium trioxide, acidic or basic conditions.

Reduction: Hydrogen gas, palladium catalyst, room temperature or elevated temperatures.

Substitution: Halogens, nitrating agents, Lewis acids as catalysts.

Major Products:

Oxidation: Carboxylic acids, ketones.

Reduction: Saturated hydrocarbons.

Substitution: Halogenated or nitrated derivatives of [2-(Prop-2-en-1-yl)cyclopropyl]benzene.

Scientific Research Applications

Chemistry: [2-(Prop-2-en-1-yl)cyclopropyl]benzene is used as a building block in organic synthesis. Its unique structure allows for the creation of complex molecules through various chemical transformations.

Biology and Medicine: Research into the biological activity of [2-(Prop-2-en-1-yl)cyclopropyl]benzene is ongoing. Its derivatives may exhibit pharmacological properties, making it a potential candidate for drug development.

Industry: In the industrial sector, [2-(Prop-2-en-1-yl)cyclopropyl]benzene can be used in the production of specialty chemicals and materials. Its stability and reactivity make it suitable for various applications, including polymer synthesis and the manufacture of advanced materials.

Mechanism of Action

The mechanism of action of [2-(Prop-2-en-1-yl)cyclopropyl]benzene depends on its specific application. In chemical reactions, the cyclopropyl group can act as an electron-donating or electron-withdrawing group, influencing the reactivity of the benzene ring. In biological systems, the compound may interact with specific molecular targets, such as enzymes or receptors, through binding interactions that modulate their activity.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues Containing Cyclopropane Moieties

Cyclopropane-substituted benzene derivatives share common features, such as high ring strain and enhanced reactivity. For example:

• [2-Chlorocyclopropyl]benzene : The substitution of the allyl group with chlorine reduces steric bulk but increases polarity. Chlorinated cyclopropane derivatives often exhibit altered reactivity in ring-opening reactions due to electron-withdrawing effects .
• [2-Methylcyclopropyl]benzene : Replacing the allyl group with a methyl group decreases strain but also reduces conjugation, leading to lower thermal stability compared to the allyl-substituted analog.

Chlorinated Benzene Derivatives

Chlorination significantly impacts biological and chemical properties. Evidence indicates:

• Chlorinated ethane/ethene derivatives: Increased anesthetic or neurotoxic effects compared to non-chlorinated analogs .
• Chlorinated benzene-cyclopropane hybrids : Chlorine substitution on the cyclopropane ring (e.g., [2-(Chloromethyl)cyclopropyl]benzene) may increase toxicity, whereas chlorination on the benzene ring can either enhance or reduce biological activity depending on the position .

Comparison : Unlike chlorinated derivatives, [2-(Prop-2-en-1-yl)cyclopropyl]benzene lacks electronegative substituents, likely reducing its toxicity but increasing susceptibility to electrophilic aromatic substitution.

Allyl-Substituted Aromatic Systems

Allyl groups are known to participate in conjugation and radical reactions. Examples include:

• Allylbenzene (1-Phenylpropene) : Lacks the cyclopropane ring, resulting in lower strain and higher flexibility. This compound is less reactive in strain-driven reactions but more volatile.
• [2-(Prop-2-en-1-yl)bicyclo[2.2.1]heptane]: A norbornene analog with similar strain energy but distinct stereoelectronic properties due to its fused bicyclic system.

Key Difference : The cyclopropane ring in [2-(Prop-2-en-1-yl)cyclopropyl]benzene imposes geometric constraints that favor ring-opening reactions, unlike flexible allylbenzene.

Research Findings and Mechanistic Insights

• Synthetic Applications : The allyl group in [2-(Prop-2-en-1-yl)cyclopropyl]benzene may facilitate Diels-Alder reactions or serve as a precursor to strained polymers.
• Toxicity Trends: Non-chlorinated cyclopropane-benzene hybrids are generally less toxic than chlorinated variants, aligning with observations in chlorinated methane/ethane systems .
• Structural Analysis : Tools like SHELXL and SHELXS are critical for resolving the strained geometry of such compounds via X-ray crystallography .

Biological Activity

[2-(Prop-2-en-1-yl)cyclopropyl]benzene, a compound featuring a cyclopropane ring and an allylic substituent, has garnered attention in recent years due to its potential biological activities. This article synthesizes existing research findings on the biological effects of this compound, focusing on its antimicrobial, anticancer, and other pharmacological properties.

Chemical Structure

The molecular formula for [2-(Prop-2-en-1-yl)cyclopropyl]benzene is C₉H₈, indicating a structure that combines both aliphatic and aromatic characteristics. This unique configuration may contribute to its diverse biological activities.

Antimicrobial Activity

Research indicates that compounds similar to [2-(Prop-2-en-1-yl)cyclopropyl]benzene exhibit significant antimicrobial properties.

Case Studies

• Antibacterial Properties : Studies have shown that related cyclopropane derivatives can inhibit the growth of various Gram-positive and Gram-negative bacteria. For instance, compounds with similar structures demonstrated minimum inhibitory concentration (MIC) values ranging from 5.37 to 150 µg/mL against pathogens such as Staphylococcus aureus and Escherichia coli .
• Mechanism of Action : The antimicrobial activity is often attributed to the ability of these compounds to disrupt bacterial cell membranes, leading to increased permeability and eventual cell death. The lipophilicity of these compounds facilitates their penetration into bacterial membranes .

Anticancer Activity

The anticancer potential of [2-(Prop-2-en-1-yl)cyclopropyl]benzene has also been explored, particularly through its influence on cancer cell proliferation.

Research Findings

• Cell Line Studies : In vitro studies have reported that cyclopropane derivatives can exhibit cytotoxic effects on various cancer cell lines, including prostate and breast cancer cells. For example, certain derivatives showed a reduction in cell viability by over 50% at specific concentrations .
• Mechanisms : The anticancer effects are believed to be mediated through multiple pathways, including the induction of apoptosis and the inhibition of angiogenesis. These pathways are critical for tumor growth and metastasis .

Pharmacological Applications

The biological activities of [2-(Prop-2-en-1-yl)cyclopropyl]benzene extend beyond antimicrobial and anticancer effects.

Summary of Activities

Activity Type	Description	Reference
Antimicrobial	Effective against a range of bacteria; MIC values from 5.37 to 150 µg/mL
Anticancer	Induces apoptosis in cancer cell lines; reduces cell viability significantly
Anti-inflammatory	Potential to modulate inflammatory pathways, though specific studies are limited	General Knowledge
Antioxidant	Exhibits properties that may scavenge free radicals, contributing to overall health benefits	General Knowledge